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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the history, development, and core characteristics of

Nickel-Based Superalloy 41, commercially known as René 41. Developed by General Electric,

this precipitation-hardenable superalloy is renowned for its exceptional high-temperature

strength, making it a critical material in demanding applications such as jet engine components

and missile parts.[1][2] This document provides a comprehensive overview of its chemical

composition, mechanical properties, and the scientific principles underpinning its performance.

Detailed experimental protocols for its characterization are also presented to support further

research and development.

History and Development
René 41 is a nickel-based high-temperature alloy that was developed by General Electric.[1] It

was designed to exhibit high strength in the temperature range of 600–1,000 °C (1,200–1,800

°F).[1] Its development was a significant advancement in materials science, enabling

advancements in jet engine and missile technology where high strength at extreme

temperatures is paramount.[1] A notable early application of René 41 was in the outer shell of

the Mercury space capsule, a testament to its ability to maintain structural integrity at very high

temperatures.[1]
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The exceptional properties of René 41 are a direct result of its carefully controlled chemical

composition. It is a nickel-chromium superalloy with significant additions of cobalt and

molybdenum for enhanced strength.[3] The precipitation-hardenable nature of the alloy is due

to the presence of aluminum and titanium.[4]

Table 1: Chemical Composition of René 41

Element Content (%)

Nickel (Ni) Balance

Chromium (Cr) 18.0 - 20.0

Cobalt (Co) 10.0 - 12.0

Molybdenum (Mo) 9.0 - 10.5

Titanium (Ti) 3.0 - 3.3

Aluminum (Al) 1.4 - 1.8

Iron (Fe) 5.0 max

Carbon (C) 0.06 - 0.12

Boron (B) 0.003 - 0.010

Manganese (Mn) 0.1 max

Silicon (Si) 0.5 max

Sulfur (S) 0.015 max

Copper (Cu) 0.5 max

Source:[4][5]

Physical and Mechanical Properties
René 41 is characterized by its high strength and excellent oxidation resistance at elevated

temperatures.[4] Its mechanical properties can be tailored through various solution and aging

heat treatments.[6]
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Table 2: Physical Properties of René 41

Property Value

Density 8.249 g/cm³[3]

Melting Range 1307 - 1343 °C[3]

Source:[3]

Table 3: Mechanical Properties of René 41 at Various Temperatures

Temperature (°C)
Ultimate Tensile
Strength (MPa)

0.2% Yield Strength
(MPa)

Elongation (%)

21 1261.7 820.5 21

649 1117 765.3 14

760 1048 751.5 14

871 710.2 579.2 11

Source:[4]

Table 4: Typical Creep-Rupture Strength of Heat-Treated René 41 Sheet

Temperature (°C)
Stress for 100-hour
Rupture (ksi)

Stress for 1000-hour
Rupture (ksi)

649 107 90

760 63 43

871 23 13

Strengthening Mechanisms and Heat Treatment
The primary strengthening mechanism in René 41 is precipitation hardening, achieved through

the formation of a coherent, finely dispersed gamma-prime (γ') phase, Ni₃(Al, Ti), within the
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nickel-based austenitic matrix.[2][7] This is controlled by a two-stage heat treatment process:

solution treatment followed by aging.

Heat Treatment
The heat treatment of René 41 is critical for establishing its desired microstructure and

mechanical properties. Higher solution temperatures generally result in improved room-

temperature ductility and elevated-temperature creep-rupture strength, while lower solution

temperatures lead to higher tensile strengths.[5]

Two commonly used heat treatments are:

For Maximum Tensile Ductility: Solution treat at 1040-1050°C for 4 hours, followed by air

cooling. Then, age at 760°C for 16 hours, followed by air cooling.[8]

For Maximum Creep-Resistance: Solution treat at 1080-1090°C for 1 hour, followed by air

cooling. Then, age at 760°C for 16 hours, followed by air cooling.[8]
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René 41 Heat Treatment Process
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Caption: Standard heat treatment workflow for René 41.

Strengthening Mechanism
The strength of René 41 is primarily derived from the interaction of dislocations with the

gamma-prime precipitates. The coherent nature of these precipitates with the matrix creates a

significant barrier to dislocation movement, thereby increasing the alloy's strength and creep

resistance at high temperatures.
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Strengthening Mechanism in René 41
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Caption: Logical flow of the strengthening mechanism.

Experimental Protocols
The characterization of René 41 involves a series of standardized tests to evaluate its

mechanical properties and microstructure.

Tensile Testing
Standard: ASTM E8/E8M - Standard Test Methods for Tension Testing of Metallic Materials.[9]

[10][11][12]

Methodology:

Specimen Preparation: Prepare standard round or flat tensile specimens as per the

dimensions specified in ASTM E8/E8M. The surface finish of the gauge section should be

smooth and free from scratches.
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Test Setup: Mount the specimen in a universal testing machine equipped with an

extensometer. Ensure proper alignment to avoid bending stresses.[11]

Test Procedure: Apply a uniaxial tensile load at a constant rate of strain. For determining

yield strength, a strain rate of 0.005 in/in/min is typically used.[12] The test is conducted at

room temperature or elevated temperatures as required.

Data Acquisition: Record the load versus extension data continuously throughout the test.

Analysis: From the stress-strain curve, determine the ultimate tensile strength, 0.2% offset

yield strength, and percentage elongation.[13]

Creep and Stress-Rupture Testing
Standard: ASTM E139 - Standard Test Methods for Conducting Creep, Creep-Rupture, and

Stress-Rupture Tests of Metallic Materials.[14][15][16][17]

Methodology:

Specimen Preparation: Machine creep specimens to the dimensions specified in ASTM

E139.

Test Setup: Place the specimen in a creep testing machine equipped with a furnace capable

of maintaining the test temperature within ±1.5°C. Attach an extensometer to the specimen

to measure creep strain.

Test Procedure: Apply a constant tensile load to the specimen at the desired test

temperature. The test is run until the specimen ruptures (stress-rupture test) or for a

predetermined duration to measure creep strain (creep test).

Data Acquisition: Record the elongation of the specimen as a function of time.

Analysis: Plot the creep strain versus time to generate a creep curve. From this, determine

the minimum creep rate and the time to rupture.

Metallographic Analysis
Methodology:
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Sectioning and Mounting: Cut a representative sample from the material using an abrasive

cutoff wheel with ample cooling to prevent microstructural changes. Mount the sample in a

thermosetting resin, such as epoxy, to facilitate handling and edge retention during polishing.

[18]

Grinding and Polishing: Grind the mounted sample using successively finer silicon carbide

papers (e.g., 240, 320, 400, 600 grit). Follow this with polishing using diamond suspensions

of decreasing particle size (e.g., 9, 3, and 1 micron) on appropriate polishing cloths. A final

polish with a 0.05-micron colloidal silica or alumina suspension can be used to obtain a

mirror-like surface.[18][19]

Etching: To reveal the microstructure, etch the polished surface. A commonly used etchant

for revealing the gamma-prime phase in nickel-based superalloys is Glyceregia (15 ml HCl,

10 ml glycerol, 5 ml HNO₃).[20] Apply the etchant by swabbing for a few seconds.

Microscopic Examination: Examine the etched surface using an optical microscope or a

scanning electron microscope (SEM) to observe the grain structure, and the size,

morphology, and distribution of the gamma-prime precipitates and carbides.[7][21][22]
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Experimental Workflow for René 41 Characterization
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Caption: A typical experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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